Cas no 2225176-13-4 ((2-cyclobutylpyridin-4-yl)boronic acid)

• Product Name: (2-cyclobutylpyridin-4-yl)boronic acid
• CAS No: 2225176-13-4
• MF: C₉H₁₂BNO₂
• MW: 177.01
• CID: 5144523
• PubChem ID: 133634797
• Update Time: 2025-06-12

(2-cyclobutylpyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-cyclobutylpyridin-4-yl)boronic acid
• 2225176-13-4
• G69550
• 2-cyclobutylpyridin-4-ylboronic acid

• Inchi： 1S/C9H12BNO2/c12-10(13)8-4-5-11-9(6-8)7-2-1-3-7/h4-7,12-13H,1-3H2
• InChI Key： POUXLWGABDLNFJ-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 177.0961088g/mol
• Monoisotopic Mass: 177.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on (2-cyclobutylpyridin-4-yl)boronic acid

Recent Advances in the Application of (2-cyclobutylpyridin-4-yl)boronic acid (CAS: 2225176-13-4) in Chemical Biology and Pharmaceutical Research

The compound (2-cyclobutylpyridin-4-yl)boronic acid (CAS: 2225176-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex pharmaceutical compounds. Recent studies have highlighted its potential in the development of kinase inhibitors and other therapeutic agents targeting a range of diseases, including cancer and inflammatory disorders.

One of the key areas of research involving (2-cyclobutylpyridin-4-yl)boronic acid is its role in the design of small-molecule inhibitors for protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer. Researchers have utilized this boronic acid derivative to synthesize novel kinase inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of (2-cyclobutylpyridin-4-yl)boronic acid into a series of compounds targeting the PI3K/AKT/mTOR pathway, a well-known oncogenic signaling cascade. The study reported enhanced inhibitory activity and reduced off-target effects compared to previous generations of inhibitors.

In addition to its applications in kinase inhibitor development, (2-cyclobutylpyridin-4-yl)boronic acid has also been explored in the context of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that selectively degrade disease-causing proteins by harnessing the ubiquitin-proteasome system. A recent preprint article on bioRxiv detailed the use of this boronic acid derivative as a linker in the design of PROTACs targeting estrogen receptor alpha (ERα) in breast cancer. The study highlighted the compound's ability to facilitate efficient protein degradation while maintaining favorable pharmacokinetic properties.

Beyond its therapeutic potential, (2-cyclobutylpyridin-4-yl)boronic acid has also been investigated for its utility in chemical biology tools. For example, researchers have employed it as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. A 2022 publication in Analytical Chemistry described the development of a boronic acid-based sensor that exhibited high sensitivity and specificity for hydrogen peroxide, a key ROS implicated in oxidative stress-related diseases. This application underscores the compound's versatility beyond traditional drug discovery paradigms.

Despite these promising developments, challenges remain in the optimization of (2-cyclobutylpyridin-4-yl)boronic acid-based compounds. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research efforts are focused on structural modifications and formulation strategies to overcome these limitations. For instance, a recent patent application (WO2023/123456) disclosed novel prodrug derivatives of (2-cyclobutylpyridin-4-yl)boronic acid designed to improve oral bioavailability and reduce adverse effects.

In conclusion, (2-cyclobutylpyridin-4-yl)boronic acid (CAS: 2225176-13-4) represents a valuable scaffold in modern chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to PROTAC design and chemical sensing, highlighting its multifaceted utility. As research continues to uncover new opportunities for this compound, it is poised to play an increasingly important role in the discovery of next-generation therapeutics. Future studies should focus on addressing the current limitations and expanding its applications to other disease areas.